Cas no 65566-16-7 (Benzoic acid, 4-iodo-3,5-dimethoxy-, methyl ester)

• Product Name: Benzoic acid, 4-iodo-3,5-dimethoxy-, methyl ester
• CAS No: 65566-16-7
• MF: C₁₀H₁₁IO₄
• MW: 322.096415758133
• CID: 4111467
• PubChem ID: 12398448
• Update Time: 2025-05-22

Benzoic acid, 4-iodo-3,5-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-iodo-3,5-dimethoxy-, methyl ester
• 65566-16-7
• HS-4101
• SCHEMBL3195430
• DB-188024
• methyl 4-iodo-3,5-dimethoxybenzoate

• Inchi： 1S/C10H11IO4/c1-13-7-4-6(10(12)15-3)5-8(14-2)9(7)11/h4-5H,1-3H3
• InChI Key： MSACADVDOVUJQB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC)=C(I)C(OC)=C1

Computed Properties

• Exact Mass: 321.97021Da
• Monoisotopic Mass: 321.97021Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 4-iodo-3,5-dimethoxy-, methyl ester

Exploring Benzoic acid, 4-iodo-3,5-dimethoxy-, methyl ester (CAS No. 65566-16-7): Properties, Applications, and Market Insights

Benzoic acid, 4-iodo-3,5-dimethoxy-, methyl ester (CAS No. 65566-16-7) is a specialized organic compound that has garnered attention in various scientific and industrial applications. This ester derivative of benzoic acid is characterized by its unique molecular structure, featuring iodine and methoxy functional groups. Researchers and industry professionals often search for this compound under terms like 4-iodo-3,5-dimethoxybenzoic acid methyl ester or methyl 4-iodo-3,5-dimethoxybenzoate, highlighting its importance in synthetic chemistry and material science.

The compound's molecular formula is C₁₀H₁₁IO₄, with a molecular weight of 322.09 g/mol. Its structural features include a benzoic acid core substituted with iodine at the 4-position and methoxy groups at the 3- and 5-positions, esterified with a methyl group. This configuration contributes to its distinct chemical properties, making it valuable for various applications. Recent trends in organic synthesis and pharmaceutical research have increased interest in iodinated aromatic compounds, positioning this ester as a compound of significant research potential.

One of the primary applications of Benzoic acid, 4-iodo-3,5-dimethoxy-, methyl ester is in the field of organic synthesis, where it serves as a versatile building block. The presence of both iodine and methoxy groups makes it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in creating complex molecular architectures. These reactions are widely employed in pharmaceutical development, where researchers frequently search for iodoarene coupling partners or methoxy-substituted benzoates to construct drug-like molecules.

In material science, this compound finds application in the development of advanced organic materials. The electron-rich nature of the dimethoxy groups, combined with the heavy atom effect of iodine, makes it interesting for studies in organic electronics and photophysical properties. Current research trends in organic semiconductors and light-emitting materials have led to increased examination of such substituted benzoic acid derivatives. The compound's potential in these cutting-edge applications aligns with growing industry demands for sustainable and efficient electronic materials.

The synthesis of Benzoic acid, 4-iodo-3,5-dimethoxy-, methyl ester typically involves the iodination of 3,5-dimethoxybenzoic acid followed by esterification. This process has been optimized in various research settings, with particular attention to yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound, addressing common queries about methyl ester characterization methods and iodoaromatic compound analysis that frequently appear in scientific literature searches.

From a commercial perspective, the demand for Benzoic acid, 4-iodo-3,5-dimethoxy-, methyl ester has shown steady growth, particularly in research and development sectors. The compound is typically supplied by specialty chemical manufacturers with purity levels ranging from 95% to 99%, catering to different application requirements. Market analysis indicates increasing interest in such functionalized benzoic acid derivatives, driven by expanding applications in medicinal chemistry and materials science. Common search terms like buy 4-iodo-3,5-dimethoxybenzoic acid methyl ester or 65566-16-7 supplier reflect this growing commercial interest.

Safety considerations for handling this compound are important, though it is not classified as hazardous under standard regulations. Proper laboratory practices should be followed, including the use of personal protective equipment and adequate ventilation. Researchers often look for information on benzoic acid ester safety data and iodoaromatic compound handling, emphasizing the need for clear safety guidelines in technical documentation.

Future research directions for Benzoic acid, 4-iodo-3,5-dimethoxy-, methyl ester may explore its potential in catalytic applications, given the increasing importance of iodine-containing compounds in catalysis. Additionally, its use as a precursor for more complex molecular systems continues to be an area of active investigation. The compound's versatility ensures its ongoing relevance in chemical research, addressing frequent queries about innovative uses of substituted benzoates and emerging applications of iodoaromatics in scientific literature and patent searches.

In conclusion, Benzoic acid, 4-iodo-3,5-dimethoxy-, methyl ester (CAS No. 65566-16-7) represents an important synthetic intermediate with diverse applications in organic chemistry and materials science. Its unique structural features and reactivity profile make it valuable for researchers working on complex molecule synthesis and advanced material development. As scientific inquiry continues to explore new frontiers in molecular design, compounds like this methyl ester will undoubtedly play significant roles in enabling innovative discoveries and technological advancements.